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Compound of Interest

Compound Name: Cyclododecanediol

CAS No.: 29996-45-0

Cat. No.: B12658253 Get Quote

From Molecular Architecture to Material Performance
Executive Summary
In the engineering of high-performance macromolecules and fine chemical intermediates, the

distinction between 1,2-cyclododecanediol (Cyclic-C12) and 1,12-dodecanediol (Linear-C12)

represents a fundamental trade-off between conformational rigidity and reactive flexibility.

While both share the empirical formula

, their applications diverge sharply due to their topology:

1,12-Dodecanediol is the industry standard for synthesizing high-molecular-weight

polyesters and polyurethanes. Its primary hydroxyl groups ensure rapid kinetics, while its

linear backbone imparts flexibility and hydrolytic stability.

1,2-Cyclododecanediol serves primarily as a synthetic intermediate. Its secondary,

sterically hindered hydroxyl groups make it poor for polymerization but excellent for oxidative

cleavage to produce dodecanedioic acid (DDDA) or for creating rigid cyclic acetals in

fragrance chemistry.

This guide provides a data-driven comparison to assist in monomer selection and process

optimization.
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Physiochemical & Structural Comparison
The defining difference lies in the hydroxyl classification (primary vs. secondary) and backbone

freedom.

Property 1,12-Dodecanediol (Linear)
1,2-Cyclododecanediol

(Cyclic)

CAS Number 5675-51-4 118101-30-7 (isomer specific)

Structure Linear, Terminal Diol Cyclic, Vicinal Diol

Hydroxyl Type
Primary (

) - Highly Reactive

Secondary (

) - Sterically Hindered

Melting Point 79–84 °C
Isomer dependent (Solid,

typically >90°C)

Solubility
Soluble in warm alcohols,

esters. Insoluble in water.

Soluble in polar organic

solvents.

Reactivity Profile
Fast esterification; high

conversion rates.

Sluggish esterification; prone

to pinacol rearrangement.

Key Application
Polymer backbones (Soft

segments), Coatings.

Precursor to DDDA, Fragrance

fixatives.

Molecular Architecture Diagram
The following diagram illustrates the structural relationship and the "Ring-Opening" logic that

connects these two species.

Synthetic Relationship

1,2-Cyclododecanediol
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Figure 1: The synthetic pathway from the cyclic intermediate to the linear monomer.[1][2] Note

that the cyclic diol is often a precursor to the linear chain via the diacid.

Application Performance: Polymer Synthesis
For researchers developing polyesters or polyurethanes, the choice between these diols is

critical.

A. Reactivity & Kinetics (The Primary vs. Secondary
Trap)[3]

Linear-C12: Contains primary hydroxyls. In step-growth polymerization (e.g., with adipic

acid), these react rapidly and achieve high degrees of polymerization (

) necessary for mechanical strength.

Cyclic-C12: Contains secondary, vicinal hydroxyls. The steric bulk of the 12-carbon ring and

the proximity of the -OH groups significantly retard nucleophilic attack.

Result: Polymers made with Cyclic-C12 often suffer from low molecular weight and broad

dispersity unless harsh catalysts are used, which risks degradation.

B. Material Properties (Tg and Crystallinity)
Linear-C12 Effect: Acts as a "soft segment." The long alkyl chain (

) allows for rotation, lowering the Glass Transition Temperature (

) and increasing impact resistance. It promotes crystallinity due to efficient chain packing.

Use Case: High-performance thermoplastic elastomers (TPEs).

Cyclic-C12 Effect: If successfully polymerized, the ring acts as a "hard kink." This inhibits

chain rotation, raising

, but also disrupts crystalline packing, potentially leading to amorphous, brittle materials.
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Experimental Protocols
Protocol A: Comparative Reactivity via Acid Number
Titration
Objective: To quantify the reactivity difference between primary (Linear) and secondary (Cyclic)

diols in polyesterification.

Reagents:

Adipic Acid (1.0 eq)

Diol (1.05 eq): Run A (1,12-Dodecanediol) vs. Run B (1,2-Cyclododecanediol)

Catalyst: Titanium(IV) butoxide (0.1 mol%)

Solvent: Xylene (azeotropic agent)

Methodology:

Setup: Equip a 250mL 3-neck flask with a Dean-Stark trap, condenser, nitrogen inlet, and

mechanical stirrer.

Charging: Add Adipic Acid and the respective Diol. Heat to 160°C under

flow to melt.

Reaction: Add catalyst. Increase temperature to 180°C. Xylene is added to maintain reflux

and remove water.

Sampling: Withdraw 1g aliquots every 30 minutes.

Titration: Dissolve aliquot in 50mL acetone. Titrate with 0.1N KOH (phenolphthalein indicator)

to determine Acid Value (AV).

Analysis: Plot

vs. time. The slope
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represents the rate constant.

Expected Result: The slope for Linear-C12 will be significantly steeper (approx. 5-10x)

than Cyclic-C12, confirming the superior kinetics of primary alcohols.

Protocol B: Oxidative Cleavage of 1,2-
Cyclododecanediol
Objective: To demonstrate the utility of the cyclic diol as a precursor to linear C12 diacids.

Methodology:

Dissolve 1,2-cyclododecanediol in acetic acid.

Add excess Sodium Periodate (

) or use Nitric Acid oxidation (industrial standard).

Stir at 60°C for 4 hours.

Quench with water and extract the white precipitate.

Characterization: IR spectroscopy will show the disappearance of the -OH stretch (3300

cm⁻¹) and appearance of the broad -COOH peak (2500-3000 cm⁻¹) and carbonyl stretch

(1700 cm⁻¹), confirming ring opening to 1,12-dodecanedioic acid.

Logic of Selection (Decision Matrix)
The following decision tree helps researchers select the correct isomer based on their end-

goal.
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Select Diol Requirement

Goal: Polymer Synthesis
(Polyester/PU)

Goal: Chemical Intermediate
(Fragrance/Diacid)

Use 1,12-Dodecanediol
(Primary -OH, Fast Kinetics)

High MW Required

Use 1,2-Cyclododecanediol
(Secondary -OH, Ring Strain)

High Tg / Niche (Rare) Crosslinker Oxidative Cleavage Source

Click to download full resolution via product page

Figure 2: Decision matrix for selecting C12 diol isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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